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Compound of Interest

Compound Name: Allyltriisopropylsilane

Cat. No.: B1276873 Get Quote

Essential Safety and Handling Guide for
Allyltriisopropylsilane
This guide provides crucial safety protocols and logistical procedures for handling

Allyltriisopropylsilane in a laboratory setting. Adherence to these guidelines is essential for

ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Summary
Allyltriisopropylsilane is a flammable liquid and vapor that can cause serious eye irritation

and may cause skin and respiratory tract irritation.[1][2] It is crucial to handle this chemical with

appropriate safety measures to prevent exposure and accidents.
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Hazard Classification Description

Physical Hazard

Flammable liquid and vapor (Category 3).

Vapors are heavier than air and may travel to a

source of ignition and flash back.[3][4] Forms

explosive mixtures with air at elevated

temperatures.[3]

Health Hazard

Causes serious eye irritation.[1] May cause skin

irritation and is hazardous in case of skin

contact.[2] Inhalation of vapor or mist may

cause respiratory tract irritation.[2]

Reactivity

The product is chemically stable under standard

ambient conditions.[3] It is reactive with strong

oxidizing agents, strong acids, and moisture.[2]

[4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Allyltriisopropylsilane. The following table summarizes the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/sds/aldrich/208264
https://www.fishersci.ie/store/msds?partNumber=11946161&countryCode=IE&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/208264
https://www.gelest.com/wp-content/uploads/product_msds/SIA0535.0-msds.pdf
https://www.spectrumchemical.com/media/sds/5635T.PDF
https://www.spectrumchemical.com/media/sds/5635T.PDF
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/208264
https://www.spectrumchemical.com/media/sds/5635T.PDF
https://www.fishersci.ie/store/msds?partNumber=11946161&countryCode=IE&language=en
https://www.benchchem.com/product/b1276873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE Specifications

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.[5][6]

Must meet ANSI Z87.1

standards.[6] A face shield

should be worn over safety

glasses if there is a splash

hazard.[6][7]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber).[5] Flame-

retardant antistatic protective

clothing or a lab coat.[5]

Disposable nitrile gloves

should be used for incidental

contact and removed

immediately after

contamination.[6] Long pants

and closed-toe shoes are

mandatory.[5][6]

Respiratory

Use in a well-ventilated area,

such as a chemical fume hood.

[1]

Respiratory protection is

required if vapors or aerosols

are generated.

Operational Plan: Safe Handling Protocol
1. Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][4]

Use explosion-proof electrical, ventilating, and lighting equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.[1]

Use only non-sparking tools when opening and handling the container.
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Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[1][2]

Keep the container tightly closed when not in use.[1]

3. After Handling:

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1]

Change out of contaminated clothing immediately and wash it before reuse.[1]

Store Allyltriisopropylsilane in a tightly closed container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents and strong acids.[2]

Emergency Procedures
In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water or shower.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[1]

If Inhaled: Move the person to fresh air.

If Swallowed: Make the victim drink water (two glasses at most). Consult a doctor if you feel

unwell.[3]

In Case of a Spill: Remove all sources of ignition.[8] Absorb the spill with an inert, non-

combustible material such as dry earth or sand.[2] Collect the absorbed material and place it

in a suitable, closed container for disposal.[3]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Allyltriisopropylsilane and any contaminated materials is critical to ensure

environmental safety and regulatory compliance.

1. Waste Collection:
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Collect waste Allyltriisopropylsilane and any contaminated materials (e.g., absorbent

pads, gloves) in a designated, properly labeled hazardous waste container.[8][9]

Do not mix with other waste streams. Leave the chemical in its original container if possible.

2. Labeling and Storage:

Clearly label the waste container as "Hazardous Waste" and include the name

"Allyltriisopropylsilane".

Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous

waste storage area away from ignition sources.[9]

3. Final Disposal:

Dispose of the waste material in accordance with all applicable federal, state, and local

regulations.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.
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Workflow for Handling and Disposal of Allyltriisopropylsilane
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Caption: Workflow for the safe handling and disposal of Allyltriisopropylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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